Cas no 41565-85-9 (1,1-Dimethyl-1,2,3,4-tetrahydroisoquinoline)

• Product Name: 1,1-Dimethyl-1,2,3,4-tetrahydroisoquinoline
• CAS No: 41565-85-9
• MF: C₁₁H₁₅N
• MW: 161.243502855301
• MDL: MFCD10699429
• CID: 1026084
• PubChem ID: 589766
• Update Time: 2025-08-02

1,1-Dimethyl-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

• 1,1-Dimethyl-1,2,3,4-tetrahydroisoquinoline
• 1,1-dimethyl-3,4-dihydro-2H-isoquinoline
• 1,1-dimethyl-1,2,3,4-tetrahydro-isoquinoline
• 1,2,3,4-Tetrahydro-1,1-dimethylisochinolin
• AB62583
• AC1LBVLE
• AK-76375
• ANW-68643
• CTK8C2587
• SureCN327743
• CS-0308381
• DB-336901
• EN300-118067
• 41565-85-9
• D86211
• DTXSID20343446
• SCHEMBL327743
• PJFODMSKYKYLCZ-UHFFFAOYSA-N
• Isoquinoline, tetrahydrodimethyl-
• AKOS006303201
• DTXCID20294525

• MDL： MFCD10699429
• Inchi： 1S/C11H15N/c1-11(2)10-6-4-3-5-9(10)7-8-12-11/h3-6,12H,7-8H2,1-2H3
• InChI Key： PJFODMSKYKYLCZ-UHFFFAOYSA-N
• SMILES： N1CCC2C=CC=CC=2C1(C)C

Computed Properties

• Exact Mass: 161.12055
• Monoisotopic Mass: 161.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03

Additional information on 1,1-Dimethyl-1,2,3,4-tetrahydroisoquinoline

Comprehensive Overview of 1,1-Dimethyl-1,2,3,4-tetrahydroisoquinoline (CAS No. 41565-85-9): Properties, Applications, and Research Insights

1,1-Dimethyl-1,2,3,4-tetrahydroisoquinoline (CAS No. 41565-85-9) is a structurally unique organic compound belonging to the tetrahydroisoquinoline family. This heterocyclic scaffold has garnered significant attention in pharmaceutical and material science research due to its versatile chemical properties and potential applications. The compound features a dimethyl-substituted nitrogen atom, which enhances its stability and reactivity, making it a valuable intermediate in synthetic chemistry.

Recent studies highlight the growing interest in 1,1-Dimethyl-1,2,3,4-tetrahydroisoquinoline derivatives for their role in designing novel bioactive molecules. Researchers are exploring its utility in central nervous system (CNS)-targeted therapies, leveraging its ability to cross the blood-brain barrier. This aligns with current trends in neurodegenerative disease research, where tetrahydroisoquinoline analogs are investigated for their neuroprotective effects.

From an industrial perspective, CAS No. 41565-85-9 is utilized in the synthesis of advanced materials, including liquid crystals and organic semiconductors. Its rigid yet flexible structure contributes to the tunability of electronic properties, addressing the demand for high-performance materials in optoelectronics. This resonates with the surge in searches for sustainable materials and green chemistry solutions.

Environmental and safety profiles of 1,1-Dimethyl-1,2,3,4-tetrahydroisoquinoline are also under scrutiny, as regulatory bodies emphasize eco-friendly synthesis protocols. Innovations such as catalytic hydrogenation and microwave-assisted reactions are being adopted to minimize waste and energy consumption, reflecting the broader shift toward circular economy principles.

In summary, 1,1-Dimethyl-1,2,3,4-tetrahydroisoquinoline (CAS No. 41565-85-9) represents a multifaceted compound with expanding relevance across disciplines. Its integration into cutting-edge research and industrial applications underscores its importance in addressing contemporary scientific and technological challenges.